5-Bromo-2-(cyclohexyloxy)pyridine

• IUPAC Name: 5-bromo-2-cyclohexyloxypyridine
• InChI: InChI=1S/C11H14BrNO/c12-9-6-7-11(13-8-9)14-10-4-2-1-3-5-10/h6-8,10H,1-5H2
• InChI Key: JSVJCFWAOGJUDG-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)OC2=NC=C(C=C2)Br
• Molecular Formula: C11H14BrNO
• DSSTOX Substance ID: DTXSID40734211
• Molecular Weight: 256.14 g/mol
• CAS RN: 927202-78-6

Description

5-Bromo-2-(cyclohexyloxy)pyridine is a chemical compound with the molecular formula C11H14BrNO. It has a molecular weight of 256.14. The IUPAC name for this compound is this compound.

Molecular Structure Analysis

The InChI code for this compound is 1S/C11H14BrNO/c12-9-6-7-11(13-8-9)14-10-4-2-1-3-5-10/h6-8,10H,1-5H2. This code provides a specific description of the molecule’s structure, including the positions of the bromine, cyclohexyloxy, and pyridine groups.

Physical And Chemical Properties Analysis

This compound is a solid at room temperature. It should be stored at a temperature between 28°C. More specific physical and chemical properties such as melting point, boiling point, and solubility are not provided in the available resources.

Safety and Hazards

While specific safety data for 5-Bromo-2-(cyclohexyloxy)pyridine is not available, general safety precautions should be taken when handling this compound. This includes avoiding contact with skin and eyes, avoiding inhalation or ingestion, and using in a well-ventilated area. A Material Safety Data Sheet (MSDS) should be consulted for more detailed safety information.

Synthesis routes and methods I

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Synthesis routes and methods II

Procedure details

Cyclohexanol (3.99 mL) was added to a mixture of NaH (60%, 1.50 g) in N,N-dimethylacetoamide (10 mL) at 0° C. The mixture was stirred at room temperature for 30 min. The solution of 5-bromo-2-chloropyridine (6.00 g) in N,N-dimethylacetoamide (10 mL) was added and the mixture was stirred at 100° C. for 1.5 hr. The mixture was quenched with water at room temperature and extracted with EtOAc. The organic layer was separated, washed with brine, dried over anhydrous sodium sulfate and concentrated in vacuo. The residue was purified by column chromatography (silica gel, eluted with EtOAc in hexane) to give the title compound (7.67 g) as colorless oil.